Cas no 40023-86-7 (1-(3-Chlorophenyl)propan-1-amine)
40023-86-7 structure
Product Name:1-(3-Chlorophenyl)propan-1-amine
CAS No:40023-86-7
MF:C9H12ClN
MW:169.651281356812
MDL:MFCD09431257
CID:1078448
PubChem ID:16640645
Update Time:2024-10-29
1-(3-Chlorophenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Chlorophenyl)propan-1-amine
- 1-(3-chlorophenyl)propylamine
- AC1Q2SIS
- AGN-PC-013P03
- ALBB-002127
- BBL017841
- CTK6C8334
- SureCN5101972
- SCHEMBL5101972
- 40023-86-7
- VS-06538
- Z239627026
- CS-0005312
- EN300-33163
- SB30492
- PLIWCUPYMOIFAV-UHFFFAOYSA-N
- STK486971
- MFCD09431257
- FT-0660237
- DTXSID00586334
- N12550
- FT-0678530
- 1-(3-Chloro-phenyl)-propylamine
- SB30974
- AKOS000138012
- FT-0659146
- SB37037
- AKOS016345323
- SY168223
- 1-(3-Chlorophenyl)-1-propanamine
- (R)-1-(3-Chloro-phenyl)-propylamine
- (S)-1-(3-CHLORO-PHENYL)-PROPYLAMINE
-
- MDL: MFCD09431257
- Inchi: 1S/C9H12ClN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3
- InChI Key: PLIWCUPYMOIFAV-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(CC)N
Computed Properties
- Exact Mass: 169.0658271g/mol
- Monoisotopic Mass: 169.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 235.0±15.0 °C at 760 mmHg
- Flash Point: 108.9±8.4 °C
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
1-(3-Chlorophenyl)propan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-Chlorophenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121366-1g |
1-(3-Chlorophenyl)propan-1-amine |
40023-86-7 | 95% | 1g |
$182.00 | 2023-09-02 | |
| Alichem | A019121366-5g |
1-(3-Chlorophenyl)propan-1-amine |
40023-86-7 | 95% | 5g |
$756.84 | 2023-09-02 | |
| Enamine | EN300-33163-0.05g |
1-(3-chlorophenyl)propan-1-amine |
40023-86-7 | 95.0% | 0.05g |
$35.0 | 2025-03-18 | |
| Enamine | EN300-33163-0.1g |
1-(3-chlorophenyl)propan-1-amine |
40023-86-7 | 95.0% | 0.1g |
$51.0 | 2025-03-18 | |
| Enamine | EN300-33163-0.25g |
1-(3-chlorophenyl)propan-1-amine |
40023-86-7 | 95.0% | 0.25g |
$73.0 | 2025-03-18 | |
| Enamine | EN300-33163-0.5g |
1-(3-chlorophenyl)propan-1-amine |
40023-86-7 | 95.0% | 0.5g |
$115.0 | 2025-03-18 | |
| Enamine | EN300-33163-1.0g |
1-(3-chlorophenyl)propan-1-amine |
40023-86-7 | 95.0% | 1.0g |
$148.0 | 2025-03-18 | |
| Enamine | EN300-33163-2.5g |
1-(3-chlorophenyl)propan-1-amine |
40023-86-7 | 95.0% | 2.5g |
$337.0 | 2025-03-18 | |
| Enamine | EN300-33163-5.0g |
1-(3-chlorophenyl)propan-1-amine |
40023-86-7 | 95.0% | 5.0g |
$651.0 | 2025-03-18 | |
| Enamine | EN300-33163-10.0g |
1-(3-chlorophenyl)propan-1-amine |
40023-86-7 | 95.0% | 10.0g |
$811.0 | 2025-03-18 |
1-(3-Chlorophenyl)propan-1-amine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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